S-undecyl 6-bromohexanethioate

• Molecular Formula: C17H33BrOS
• Molecular Weight: 365.4 g/mol
• InChI: InChI=1S/C17H33BrOS/c1-2-3-4-5-6-7-8-9-13-16-20-17(19)14-11-10-12-15-18/h2-16H2,1H3
• InChIKey: POYNPHSGULTWFP-UHFFFAOYSA-N

S-Undecyl 6-bromohexanethioate Key Specifications

S-Undecyl 6-bromohexanethioate (CAS 816464-82-1) is an aliphatic linker molecule with the molecular formula C₁₇H₃₃BrOS and a molecular weight of 365.4 g/mol . Its structure features a terminal bromide, a six-carbon (C6) spacer, and a thioester group connected to a saturated eleven-carbon (C11) alkyl chain . It is commonly supplied as a reagent-grade chemical with a purity of ≥95% . The compound serves as a specialized intermediate for constructing complex lipids and modified surfaces, offering a unique combination of reactivity profiles in a single molecular framework .

1 Bifunctional linker with thioester and terminal bromide for orthogonal conjugation

2 C11 alkyl chain supports stable lipophilic anchoring in lipid assemblies or SAMs

3 Reagent-grade purity suitable for reproducible synthesis of complex lipids and bioconjugates

S-Undecyl 6-bromohexanethioate: Why Analogs Fail

Generic substitution of S-undecyl 6-bromohexanethioate with a closely related analog, such as an oxoester or a chloroalkane, is not scientifically valid due to fundamental differences in chemical reactivity, stability, and physical properties that directly impact synthetic outcomes and material performance. The thioester bond confers a distinct, tunable reactivity profile toward nucleophiles that is not replicated by standard oxoesters [1], while the bromine atom provides a specific leaving-group aptitude essential for efficient conjugation under mild conditions [2]. Furthermore, the precise length of the alkyl and spacer chains dictates the compound's lipophilicity and its behavior in lipid-based assemblies, meaning even small changes in carbon count can alter critical parameters like membrane partitioning and nanoparticle stability . These are not interchangeable features; they are performance-defining variables.

Thioester vs. Oxoester

Thioester nucleophilic reactivity may shift conjugation efficiency; oxoester cannot replicate the same mild acylation profile.

Bromine vs. Chlorine Leaving Group

Bromoalkane substitution kinetics may differ from chloroalkane, potentially altering reaction completion and yield.

Alkyl Chain Length Variation

Changes in carbon count can modify lipophilicity and membrane partitioning, making structural analogs non-interchangeable.

• [1] Yang, W.; Drueckhammer, D. G. J. Am. Chem. Soc. 2001, 123, 11004-11009. View Source
• [2] StudyX.ai. Relative Rates of Hydrolysis: RI > RBr > RCl. Study Resource. View Source

S-Undecyl 6-bromohexanethioate: Verified Differentiation

Acyl-Transfer Reactivity: Thioester vs. Oxoester

Computational and experimental studies on model systems demonstrate that thioesters are dramatically more reactive toward amine and carbanion nucleophiles than their oxoester counterparts. This class-level inference provides a key differentiator for S-undecyl 6-bromohexanethioate over its oxoester analog, undecyl 6-bromohexanoate. The enhanced reactivity allows for efficient conjugation under milder conditions, which is critical for preserving sensitive payloads [1].

Acyl-Transfer Reactivity

Class-level inference

~100-fold more reactive toward amines; ≥2000-fold toward carbanions vs. oxoester

Supports thioester selection for faster amine conjugation under mild conditions

Model system data; actual performance may vary with substrate sterics

Evidence Dimension	Relative rate of nucleophilic acyl substitution
Target Compound Data	Reactivity characteristic of the thioester functional group
Comparator Or Baseline	Oxoester (e.g., undecyl 6-bromohexanoate)
Quantified Difference	~100-fold more reactive toward amines; ≥2000-fold more reactive toward carbanions
Conditions	Computational transition state models validated by experimental data for methyl acetate/methyl thioacetate with ammonia and ethylcyanoacetate carbanion [1].

Why This Matters

Procurement of the thioester ensures a significantly higher reaction yield and rate in bioconjugation steps, reducing the need for excess reagent, harsh catalysts, or elevated temperatures that could damage complex biomolecules.

• [1] Yang, W.; Drueckhammer, D. G. J. Am. Chem. Soc. 2001, 123, 11004-11009. View Source

Alkaline Hydrolysis Stability: Thioester vs. Oxoester

While thioesters are thermodynamically more unstable, kinetic studies reveal a counterintuitive stability advantage in specific contexts. Thiolesters are reported to be one to two orders of magnitude less reactive towards hydroxide ion compared to the corresponding oxygen esters [1]. This class-level inference suggests that S-undecyl 6-bromohexanethioate may offer greater resilience against alkaline hydrolysis than its oxoester analog, undecyl 6-bromohexanoate, a property that can be advantageous during purification or in certain formulation buffers.

Alkaline Hydrolysis Stability

Cross-study comparable

Thiolester 1–2 orders of magnitude less reactive toward OH⁻ vs. oxygen ester

May offer greater resilience during basic workup or formulation in mildly alkaline buffers

Stability advantage is kinetic; long-term aqueous storage still requires evaluation

Evidence Dimension	Reactivity towards hydroxide ion (kHO-)
Target Compound Data	Characteristic of the thioester functional group
Comparator Or Baseline	Oxygen ester
Quantified Difference	Thiolester is 1-2 orders of magnitude less reactive than the corresponding oxygen ester
Conditions	Alkaline hydrolysis kinetics at 25°C [1].

Why This Matters

This unexpected stability profile can influence the choice of linker for synthetic routes that involve basic workups or for applications requiring a degree of stability in mildly alkaline environments, offering a different performance window compared to standard esters.

• [1] Semantic Scholar. Leaving group effects in thiolester hydrolysis. Part 2. Abstract. View Source

Lipophilicity (LogP): Thioester vs. Oxoester

The substitution of a sulfur atom for oxygen in the ester bond subtly alters the compound's partition coefficient. A direct comparison of vendor-specified LogP values shows that S-undecyl 6-bromohexanethioate (LogP = 6.73 ) is more lipophilic than its direct oxoester analog, undecyl 6-bromohexanoate (LogP = 6.50 ). This quantifiable difference, though modest, can be significant for its intended application in lipid-based systems.

Lipophilicity (LogP)

Head-to-head

LogP 6.73 vs. 6.50 for oxoester analog (Δ +0.23)

Increased hydrophobicity may enhance anchoring in lipid bilayers or nanoparticle cores

Calculated LogP; experimental partition coefficients should be confirmed

Evidence Dimension	Calculated LogP (Octanol-Water Partition Coefficient)
Target Compound Data	LogP = 6.73
Comparator Or Baseline	Undecyl 6-bromohexanoate
Quantified Difference	ΔLogP = +0.23
Conditions	Vendor-provided calculated LogP values [REFS-1, REFS-2].

Why This Matters

A higher LogP indicates greater hydrophobicity, which can enhance the compound's ability to anchor within lipid bilayers or the hydrophobic core of lipid nanoparticles (LNPs), potentially improving the stability and retention of the conjugated payload within the delivery vehicle.

Leaving Group Reactivity: Bromide vs. Chloride

The terminal bromide serves as an electrophilic handle for conjugation. It is a class-level principle that the carbon-bromine bond is weaker and bromide is a better leaving group than chloride. This translates to a higher reaction rate for bromoalkanes compared to chloroalkanes in nucleophilic substitution reactions [1]. Therefore, S-undecyl 6-bromohexanethioate is expected to react more efficiently than its hypothetical chloro-analog, S-undecyl 6-chlorohexanethioate.

Leaving Group Reactivity

Class-level inference

Bromoalkane more reactive than chloroalkane (RBr > RCl) in nucleophilic substitution

Supports faster conjugation with nucleophiles, reducing purification burden

General reactivity order; steric and solvent effects can modulate outcome

Evidence Dimension	Relative rate of nucleophilic substitution
Target Compound Data	Reactivity characteristic of a primary bromoalkane
Comparator Or Baseline	Primary chloroalkane
Quantified Difference	Reactivity order: RBr > RCl (RI > RBr > RCl)
Conditions	General principle for SN1 and SN2 nucleophilic substitution reactions [1].

Why This Matters

Selecting the bromo-derivative ensures a faster and more complete conjugation step with nucleophiles (e.g., amines, thiols), a critical factor in achieving high yields and reducing purification burden in the synthesis of complex lipids and bioconjugates.

• [1] StudyX.ai. Relative Rates of Hydrolysis: RI > RBr > RCl. Study Resource. View Source

Thioester Linkers in LNPs: Endosomal Escape

Recent in vivo studies on ionizable lipids have demonstrated that incorporating thioester groups within the linker region is not just a structural modification but a performance-enhancing strategy. A library of thioester-containing ionizable lipids (TAILs) showed enhanced endosomal escape and superior in vivo biodegradability compared to a benchmark lipid (SM-102) [1]. This class-level evidence validates the use of thioester building blocks like S-undecyl 6-bromohexanethioate in the design of next-generation lipid nanoparticles.

LNP Endosomal Escape

Class-level inference

Thioester lipids (TAILs) showed higher in vivo mRNA expression vs. benchmark SM-102

Supports exploration of thioester building blocks for LNP research

Data from ionizable lipid library; specific construct performance requires independent validation

Evidence Dimension	In vivo efficiency of lipid nanoparticles
Target Compound Data	LNPs formulated with thioester-containing ionizable lipids (TAILs)
Comparator Or Baseline	LNPs formulated with benchmark lipid SM-102
Quantified Difference	Superior in vivo efficiency in mRNA expression studies; maintained activity after 6 months lyophilized storage
Conditions	In vivo structure-activity relationship studies for mRNA and tRNA delivery [1].

Why This Matters

This study provides a direct, application-level rationale for procuring thioester-based building blocks. It moves beyond chemical properties to demonstrate a tangible performance benefit in a cutting-edge therapeutic platform, linking the procurement choice to improved LNP efficacy and stability.

• [1] Peña, Á. et al. Pharmaceutics 2026, 18(4), 472. View Source

S-Undecyl 6-bromohexanethioate: Key Applications

Biodegradable Lipids for mRNA/LNP Therapeutics

S-Undecyl 6-bromohexanethioate is a strategically important building block for creating novel ionizable lipids. As demonstrated by recent in vivo studies, the inclusion of a thioester group enhances both endosomal escape and biodegradability of lipid nanoparticles [1]. Its terminal bromide offers a reliable handle for conjugating the lipophilic C11 tail to an ionizable head group. This specific combination of a thioester and a C11 chain provides a unique balance of hydrophobicity (LogP 6.73 ) and reactivity that is optimized for incorporation into the lipid core, thereby improving the overall performance and safety profile of the delivery system.

Site-Specific Bioconjugation of Biomolecules

The compound is ideally suited for the targeted modification of peptides, proteins, or oligonucleotides. The superior reactivity of the thioester toward amine nucleophiles (approximately 100-fold higher than an oxoester [2]) allows for efficient amide bond formation under mild, aqueous conditions that are essential for preserving the structure and function of sensitive biological molecules. Simultaneously, the terminal bromide provides an orthogonal conjugation site for further functionalization, such as attachment to a surface or another biomolecule, enabling the construction of complex, multi-component bioconjugates.

Self-Assembled Monolayers (SAMs) with Controlled Surfaces

S-Undecyl 6-bromohexanethioate can be used as a precursor to create well-defined, functionalized surfaces. The C11 alkyl chain facilitates the formation of ordered, hydrophobic self-assembled monolayers on metallic or oxide surfaces. The reactivity of the terminal bromide allows for subsequent surface chemistry, enabling the controlled introduction of a wide range of chemical functionalities or biomolecular probes. This approach is valuable for developing advanced biosensors, anti-fouling coatings, and tailored materials for cell culture studies, where precise control over surface chemistry is paramount.

Thioester Biochemistry in Model Systems

Given the central role of thioesters in metabolism (e.g., acetyl-CoA), this compound can serve as a stable, synthetic surrogate for mechanistic studies. Its predictable and quantifiable reactivity profile (e.g., 1-2 orders of magnitude slower alkaline hydrolysis than an oxoester [3]) makes it a valuable tool for enzymology research. Scientists can use it as a substrate analog or an active-site probe to investigate the kinetics and mechanisms of enzymes involved in fatty acid metabolism, protein acylation, or thioester hydrolysis, leveraging its well-defined chemical behavior.

Application

Selection Property

Validation Focus

Ionizable Lipid R&D for mRNA Delivery

Thioester-containing lipid building block with C11 tail

Endosomal escape and biodegradability profiling in LNP models

Site-Selective Bioconjugation

Thioester reactivity for mild amine acylation

Conjugation efficiency under aqueous, biomolecule-compatible conditions

Self-Assembled Monolayers (SAMs)

Long alkyl chain for ordered hydrophobic surface assembly

Terminal bromide reactivity for post-assembly functionalization

Thioester Biochemistry Model Studies

Stable synthetic thioester surrogate

Kinetic profiling of thioester-utilizing enzymes and acylation mechanisms

• [1] Peña, Á. et al. Pharmaceutics 2026, 18(4), 472. View Source
• [2] Yang, W.; Drueckhammer, D. G. J. Am. Chem. Soc. 2001, 123, 11004-11009. View Source
• [3] Semantic Scholar. Leaving group effects in thiolester hydrolysis. Part 2. Abstract. View Source